Cas no 62234-29-1 (Butanoic acid, 4-amino-2-[[(4-methylphenyl)sulfonyl]amino]-, (S)-)

Butanoic acid, 4-amino-2-[[(4-methylphenyl)sulfonyl]amino]-, (S)- structure
62234-29-1 structure
Product Name:Butanoic acid, 4-amino-2-[[(4-methylphenyl)sulfonyl]amino]-, (S)-
CAS No:62234-29-1
MF:C11H16N2O4S
MW:272.320741653442
CID:453232
PubChem ID:71388491
Update Time:2025-04-19

Butanoic acid, 4-amino-2-[[(4-methylphenyl)sulfonyl]amino]-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-amino-2-[[(4-methylphenyl)sulfonyl]amino]-, (S)-
    • (2S)-4-amino-2-[(4-methylphenyl)sulfonylamino]butanoic acid
    • (2S)-4-Amino-2-[(4-methylbenzene-1-sulfonyl)amino]butanoic acid
    • 62234-29-1
    • DTXSID10810556
    • Inchi: 1S/C11H16N2O4S/c1-8-2-4-9(5-3-8)18(16,17)13-10(6-7-12)11(14)15/h2-5,10,13H,6-7,12H2,1H3,(H,14,15)/t10-/m0/s1
    • InChI Key: OGYOERZDHBBZRA-JTQLQIEISA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N[C@H](C(=O)O)CCN)(=O)=O

Computed Properties

  • Exact Mass: 272.08318
  • Monoisotopic Mass: 272.08307817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 109.49
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